4-Bromo-2-sulfanylbenzoic acid

• IUPAC Name: 4-bromo-2-sulfanylbenzoic acid
• InChI: InChI=1S/C7H5BrO2S/c8-4-1-2-5(7(9)10)6(11)3-4/h1-3,11H,(H,9,10)
• InChI Key: ZHNJGPZUGQGIGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)S)C(=O)O
• Molecular Formula: C7H5BrO2S
• DSSTOX Substance ID: DTXSID50586526
• Molecular Weight: 233.08 g/mol
• CAS RN: 116209-30-4

Description

“4-Bromo-2-sulfanylbenzoic acid” is a chemical compound with the CAS Number: 116209-30-4. It has a molecular weight of 233.09.

Molecular Structure Analysis

The Inchi Code for “4-Bromo-2-sulfanylbenzoic acid” is 1S/C7H5BrO2S/c8-4-1-2-5 (7 (9)10)6 (11)3-4/h1-3,11H, (H,9,10). This indicates that the compound has a benzene ring with bromine, sulfanyl, and carboxylic acid functional groups attached to it.

Chemical Reactions Analysis

While specific chemical reactions involving “4-Bromo-2-sulfanylbenzoic acid” are not available, brominated benzoic acids are often used in Suzuki–Miyaura coupling reactions. This is a type of cross-coupling reaction used to form carbon-carbon bonds.

Scientific Research Applications

Chemical Synthesis

4-Bromo-2-sulfanylbenzoic acid is used in chemical synthesis. .

Biological Evaluation

This compound is also used in biological evaluations. .

Material Science

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Chromatography

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Mechanism of Action

Target of Action

It is known that this compound is used in organic synthesis, particularly in suzuki–miyaura cross-coupling reactions . In these reactions, the compound acts as a boron reagent, interacting with a metal catalyst .

Mode of Action

In Suzuki–Miyaura cross-coupling reactions, 4-Bromo-2-sulfanylbenzoic acid participates in electronically divergent processes with the metal catalyst . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

Its role in suzuki–miyaura cross-coupling reactions suggests it may influence pathways involving carbon–carbon bond formation .

Result of Action

In the context of organic synthesis, its primary effect is facilitating the formation of carbon–carbon bonds in Suzuki–Miyaura cross-coupling reactions .

Action Environment

The action, efficacy, and stability of 4-Bromo-2-sulfanylbenzoic acid can be influenced by various environmental factors. For instance, the success of Suzuki–Miyaura cross-coupling reactions, in which this compound is used, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .

Synthesis routes and methods

Procedure details

A mixture of methyl 4-bromo-2-[[(dimethylamino)carbonyl]thio]benzoate (3.2 g, 10 mmol) and 10% aqueous sodium hydroxide solution (20 g, 50 mmol) was stirred at 100° C. for 14 hrs. The reaction mixture was acidified (pH 3) by the addition of 6 N hydrochloric acid. The precipitates were collected by filtration, dissolved in ethyl acetate and dried over anhydrous magnesium sulfate. The solvent was evaporated to give the titled compound (2.3 g, 100%) as white crystals.